Cas no 123682-43-9 (N-(2H-1,3-benzodioxol-5-yl)propanamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)propanamide
• CAS No: 123682-43-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 3147785
• PubChem ID: 835584
• Update Time: 2025-05-25

N-(2H-1,3-benzodioxol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)propanamide
• 123682-43-9
• YEA68243
• N-(1,3-benzodioxol-5-yl)propanamide
• AN-652/11991490
• AKOS001315460
• SCHEMBL12182474
• CS-0238253
• EN300-192142
• Z27647469
• n-(1,3-Dioxaindan-5-yl)propanamide

• Inchi： 1S/C10H11NO3/c1-2-10(12)11-7-3-4-8-9(5-7)14-6-13-8/h3-5H,2,6H2,1H3,(H,11,12)
• InChI Key： YYZAIRCRSGDQPV-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(CC)=O

Computed Properties

• Exact Mass: 193.07389321Da
• Monoisotopic Mass: 193.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)propanamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)propanamide (CAS No. 123682-43-9)

N-(2H-1,3-benzodioxol-5-yl)propanamide, identified by its Chemical Abstracts Service (CAS) number 123682-43-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzodioxole moiety linked to a propanamide group, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.

The benzodioxole scaffold, also known as the indole oxide or ibogaine-like structure, is well-documented for its pharmacological properties. Compounds containing this moiety have been explored for their roles in various biological processes, including modulation of neurotransmitter systems and interaction with specific enzymes. The presence of the amide group in N-(2H-1,3-benzodioxol-5-yl)propanamide further enhances its potential as a bioactive molecule, as amides are commonly found in biologically active peptides and drugs.

In recent years, there has been growing interest in developing novel compounds that can interact with complex biological pathways. N-(2H-1,3-benzodioxol-5-yl)propanamide represents a promising candidate in this context. Its unique structural features suggest that it may exhibit properties such as receptor binding affinity, metabolic stability, and favorable pharmacokinetic profiles. These attributes are crucial for the development of effective therapeutic agents.

One of the key areas of research involving N-(2H-1,3-benzodioxol-5-yl)propanamide is its potential role in modulating central nervous system (CNS) activity. The benzodioxole moiety is known to interact with various CNS receptors and enzymes, which could make this compound a candidate for treating neurological and psychiatric disorders. Preliminary studies have suggested that derivatives of this scaffold may have anxiolytic, antidepressant, or neuroprotective effects.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzodioxole ring can be synthesized through cyclization reactions, while the amide bond is typically formed via coupling reactions such as those catalyzed by palladium or copper complexes. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like N-(2H-1,3-benzodioxol-5-yl)propanamide, facilitating further exploration of its biological properties.

In addition to its potential therapeutic applications, N-(2H-1,3-benzodioxol-5-yl)propanamide has also been studied for its role in drug discovery and development. Its structural features make it a useful scaffold for designing new compounds with improved pharmacological profiles. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity to target specific diseases or conditions.

The use of computational methods and high-throughput screening techniques has accelerated the discovery process for compounds like N-(2H-1,3-benzodioxol-5-yl)propanamide. These tools allow researchers to predict the biological activity of molecules before they are synthesized, saving time and resources. Furthermore, they can help identify potential lead compounds that can be further optimized through structure-based drug design approaches.

Ethical considerations are also an important aspect of research involving N-(2H-1,3-benzodioxol-5-yl)propanamide. As with any compound with potential therapeutic applications, it is essential to conduct thorough safety evaluations before moving from preclinical studies to clinical trials. This includes assessing toxicity, pharmacokinetics, and potential side effects. Responsible research practices ensure that the benefits of new compounds are maximized while minimizing risks to human health.

The future prospects for N-(2H-1,3-benzodioxol-5-yl)propanamide strong>In conclusion,N-(HCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHCH CH CH CH CH CH CH CH CH CH CH CH CH CH CH CH CH)-13-dioxy)-propionanilide (CAS No. 12368243) represents a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and reported biological activities make it a valuable candidate for further research and development. As our understanding of complex biological pathways continues to grow,N-(13-dioxy)-propionanilide may play an important role in the discovery and development of new therapeutic agents.